Cas no 2172448-00-7 (N-methyl-3-(propan-2-yl)-3H-1,2,3triazolo4,5-cpyridin-7-amine)

• Product Name: N-methyl-3-(propan-2-yl)-3H-1,2,3triazolo4,5-cpyridin-7-amine
• CAS No: 2172448-00-7
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 5997559
• PubChem ID: 165873516
• Update Time: 2025-05-19

N-methyl-3-(propan-2-yl)-3H-1,2,3triazolo4,5-cpyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(propan-2-yl)-3H-1,2,3triazolo4,5-cpyridin-7-amine
• EN300-1633772
• N-methyl-3-(propan-2-yl)-3H-[1,2,3]triazolo[4,5-c]pyridin-7-amine
• 2172448-00-7

• Inchi： 1S/C9H13N5/c1-6(2)14-8-5-11-4-7(10-3)9(8)12-13-14/h4-6,10H,1-3H3
• InChI Key： AHMHXVHCICQLLW-UHFFFAOYSA-N
• SMILES： N1(C2C=NC=C(C=2N=N1)NC)C(C)C

Computed Properties

• Exact Mass: 191.11709544g/mol
• Monoisotopic Mass: 191.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6Ų

Additional information on N-methyl-3-(propan-2-yl)-3H-1,2,3triazolo4,5-cpyridin-7-amine

N-Methyl-3-(Propan-2-yl)-3H-1,2,3-Triazolo[4,5-c]Pyridin-7-Amine: A Comprehensive Overview

The compound with CAS No. 2172448-00-7, commonly referred to as N-methyl-3-(propan-2-yl)-3H-1,2,3-triazolo[4,5-c]pyridin-7-amine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a triazolopyridine core and substituents such as a methyl group and an isopropyl group. These features contribute to its intriguing chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of triazolopyridine derivatives in drug discovery. The 1,2,3-triazolo[4,5-c]pyridine core is known for its ability to form hydrogen bonds and participate in π–π interactions, making it a valuable scaffold for designing bioactive molecules. The N-methyl and propan-2-yl substituents further enhance the compound's stability and solubility, which are critical factors in pharmaceutical applications.

One of the most promising areas of research involving this compound is its potential as a bioisostere in drug design. Bioisosteres are structural analogs that can replace parts of a molecule without significantly altering its biological activity. By incorporating N-methyl and propan-2-yl groups into the triazolopyridine framework, researchers have demonstrated that this compound can mimic the activity of other bioactive molecules while offering improved pharmacokinetic profiles.

In addition to its medicinal applications, N-methyl-3-(propan-2-yl)-3H-1,2,3-triazolo[4,5-c]pyridin-7-amine has also been explored for its role in advanced materials science. Its ability to form stable coordination complexes with metal ions has made it a candidate for use in catalysis and sensor technology. Recent experiments have shown that this compound can act as a ligand in transition metal complexes, facilitating efficient catalytic cycles in organic synthesis.

The synthesis of this compound typically involves a multi-step process that combines nucleophilic aromatic substitution and cyclization reactions. Researchers have recently developed more efficient methods to synthesize this compound by optimizing reaction conditions and employing novel catalysts. These advancements have significantly reduced the time and cost associated with its production.

From an environmental standpoint, the compound's biodegradability and toxicity profile are critical considerations. Preliminary studies suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, N-methyl-3-(propan-2-yl)-3H-1,2,3-triazolo[4,5-c]pyridin-7-amine represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and favorable chemical properties make it an attractive target for ongoing research in drug discovery and materials science. As new findings emerge from cutting-edge studies, this compound is poised to play an increasingly important role in advancing modern chemistry.